Cas no 954094-47-4 (2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one)
2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one
- Ethanone, 2-[2-[[(4-chlorophenyl)methyl]thio]-4-thiazolyl]-1-(4-phenyl-1-piperazinyl)-
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- Inchi: 1S/C22H22ClN3OS2/c23-18-8-6-17(7-9-18)15-28-22-24-19(16-29-22)14-21(27)26-12-10-25(11-13-26)20-4-2-1-3-5-20/h1-9,16H,10-15H2
- InChI Key: DRILKQCMMDFCDY-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(C2=CC=CC=C2)CC1)CC1=CSC(SCC2=CC=C(Cl)C=C2)=N1
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 659.6±65.0 °C(Predicted)
- pka: 2.96±0.10(Predicted)
2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one Pricemore >>
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2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one
Comprehensive Analysis of 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 954094-47-4)
The compound 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one, identified by its CAS number 954094-47-4, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a thiazole ring and a phenylpiperazine moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a wide range of possibilities for structure-activity relationship (SAR) studies.
In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutic agents. The thiazole ring in 954094-47-4 is a well-known pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the phenylpiperazine group is frequently found in compounds targeting the central nervous system (CNS), suggesting potential neuropharmacological applications. This dual functionality positions 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one as a promising candidate for further investigation.
The synthesis of CAS No. 954094-47-4 involves multi-step organic reactions, including the formation of the thiazole core and subsequent incorporation of the phenylpiperazine moiety. These synthetic pathways are often optimized for yield and purity, as impurities can significantly impact the compound's biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring its structural integrity and suitability for research purposes.
One of the most frequently asked questions about 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one pertains to its solubility and stability. The compound exhibits moderate solubility in organic solvents like DMSO and methanol, which is typical for molecules of its class. Stability studies indicate that it should be stored under inert conditions to prevent degradation, a common consideration for sulfur-containing compounds. These properties are critical for researchers planning to use the compound in in vitro or in vivo assays.
Another area of interest is the potential biological activity of 954094-47-4. Preliminary studies suggest that the compound may interact with various enzyme systems and receptor targets, although detailed mechanistic studies are still underway. The presence of both electron-withdrawing and electron-donating groups in its structure could influence its binding affinity and selectivity, making it a versatile tool for medicinal chemistry research.
From an SEO perspective, keywords such as "thiazole derivatives," "phenylpiperazine compounds," and "CAS 954094-47-4 applications" are highly relevant to this topic. These terms align with current trends in drug discovery and chemical biology, where researchers are actively seeking new molecules with unique pharmacological profiles. By focusing on these keywords, this article aims to provide valuable information to scientists and industry professionals searching for insights into 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one.
In conclusion, 2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 954094-47-4) represents a fascinating area of study in modern chemistry and pharmacology. Its intricate structure and potential biological activities make it a compelling subject for further research. As the scientific community continues to explore its applications, this compound may well emerge as a key player in the development of next-generation therapeutics.
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